2-[4-(2,2-diphenylethyl)-1-piperazinyl]pyrimidine

• IUPAC Name: 2-[4-(2,2-diphenylethyl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C22H24N4/c1-3-8-19(9-4-1)21(20-10-5-2-6-11-20)18-25-14-16-26(17-15-25)22-23-12-7-13-24-22/h1-13,21H,14-18H2
• InChI Key: CYKIPNXKIOXHMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(C2=CC=CC=C2)C3=CC=CC=C3)C4=NC=CC=N4
• Molecular Formula: C22H24N4
• Molecular Weight: 344.5 g/mol

Description

2-[4-(2,2-diphenylethyl)-1-piperazinyl]pyrimidine, also known as DPPEP, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. DPPEP belongs to the class of piperazine derivatives, which have been shown to possess a wide range of biological activities, including antipsychotic, antidepressant, and anticonvulsant properties.

Scientific Research Applications

2-[4-(2,2-diphenylethyl)-1-piperazinyl]pyrimidine has been studied extensively for its potential applications as a therapeutic agent for various diseases. For example, it has been shown to possess antipsychotic properties and may be useful in the treatment of schizophrenia. This compound has also been shown to possess antidepressant and anxiolytic properties, making it a potential candidate for the treatment of mood disorders. Additionally, this compound has been shown to have anticonvulsant effects, suggesting that it may be useful in the treatment of epilepsy.

Mechanism of Action

The exact mechanism of action of 2-[4-(2,2-diphenylethyl)-1-piperazinyl]pyrimidine is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist, which may contribute to its antipsychotic effects. This compound has also been shown to bind to the serotonin transporter, suggesting that it may have antidepressant effects through modulation of the serotonergic system. Additionally, this compound has been shown to enhance the activity of gamma-aminobutyric acid (GABA), an inhibitory neurotransmitter, which may contribute to its anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. For example, it has been shown to decrease dopamine release in the striatum, which may contribute to its antipsychotic effects. This compound has also been shown to increase levels of serotonin and norepinephrine in the prefrontal cortex, suggesting that it may have antidepressant effects through modulation of these neurotransmitter systems. Additionally, this compound has been shown to increase GABAergic transmission, which may contribute to its anxiolytic and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

2-[4-(2,2-diphenylethyl)-1-piperazinyl]pyrimidine has a number of advantages and limitations for use in lab experiments. One advantage is that it has been extensively studied and its mechanism of action is relatively well understood, making it a useful tool for investigating the role of dopamine, serotonin, and GABA in various physiological and pathological processes. However, one limitation is that it has not been extensively studied in humans, and its potential side effects and toxicity are not well understood.

Future Directions

There are a number of future directions for research on 2-[4-(2,2-diphenylethyl)-1-piperazinyl]pyrimidine. One area of interest is the potential use of this compound in combination with other drugs for the treatment of various diseases. For example, this compound may be useful in combination with other antipsychotic or antidepressant drugs to enhance their efficacy or reduce their side effects. Additionally, further research is needed to investigate the potential side effects and toxicity of this compound, particularly in humans. Finally, there is a need for further research to investigate the potential applications of this compound in other areas, such as the treatment of pain or addiction.

Synthesis Methods

2-[4-(2,2-diphenylethyl)-1-piperazinyl]pyrimidine can be synthesized using a variety of methods, including the reaction of 2,4-dichloropyrimidine with 4-(2,2-diphenylethyl)piperazine in the presence of a base such as potassium carbonate. The resulting product can be purified using column chromatography or recrystallization.